Cas no 1510183-24-0 (Cyclohexanemethanol, α-(2-aminoethyl)-4-methyl-)

• Product Name: Cyclohexanemethanol, α-(2-aminoethyl)-4-methyl-
• CAS No: 1510183-24-0
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5273116
• Update Time: 2025-06-10

Cyclohexanemethanol, α-(2-aminoethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, α-(2-aminoethyl)-4-methyl-

• Inchi： 1S/C10H21NO/c1-8-2-4-9(5-3-8)10(12)6-7-11/h8-10,12H,2-7,11H2,1H3
• InChI Key： HCCBOZJYEBQRQQ-UHFFFAOYSA-N
• SMILES： C(C1CCC(C)CC1)(O)CCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on Cyclohexanemethanol, α-(2-aminoethyl)-4-methyl-

Cyclohexanemethanol, α-(2-aminoethyl)-4-methyl- (CAS No. 1510183-24-0): A Comprehensive Overview

Cyclohexanemethanol, α-(2-aminoethyl)-4-methyl- (CAS No. 1510183-24-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a valuable intermediate in the development of various therapeutic agents. The presence of both an α-(2-aminoethyl) side chain and a 4-methyl substituent on the cyclohexanemethanol backbone imparts distinct chemical properties that are leveraged in synthetic pathways and drug design.

The compound's molecular structure, which includes a cyclohexane ring substituted with a hydroxymethyl group at the alpha position and an aminoethyl chain at the same carbon, provides a versatile platform for further functionalization. This structural motif is particularly relevant in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis, where precise control over stereochemistry is paramount. Recent advancements in the field have highlighted its potential in constructing complex molecules with high enantioselectivity.

In the realm of pharmaceutical research, Cyclohexanemethanol, α-(2-aminoethyl)-4-methyl- has been explored as a precursor for biologically active molecules. Its dual functionality allows for the facile introduction of additional pharmacophores, making it an attractive building block for drug discovery programs. For instance, researchers have utilized this compound to synthesize novel analogs of existing drugs, aiming to enhance their efficacy and reduce side effects. The ability to modify both the cyclohexane ring and the appended groups offers a high degree of flexibility in molecular design.

The compound's relevance extends to its role as a ligand in coordination chemistry. The combination of nitrogen and oxygen donor sites provided by the aminoethyl and hydroxymethyl groups, respectively, makes it an effective chelating agent for transition metals. Such metal complexes are widely employed in catalytic systems, including those used in cross-coupling reactions that are pivotal in constructing complex organic molecules. Recent studies have demonstrated its utility in palladium-catalyzed reactions, where it facilitates efficient transformations under mild conditions.

Moreover, Cyclohexanemethanol, α-(2-aminoethyl)-4-methyl- has been investigated for its potential applications in materials science. Its structural features enable it to serve as a monomer or cross-linking agent in polymer chemistry. Researchers have explored its incorporation into polymers to enhance thermal stability and mechanical properties. The compound's ability to form hydrogen bonds due to its hydroxyl and amine functionalities also makes it suitable for designing stimuli-responsive materials that can undergo reversible conformational changes under specific environmental conditions.

The synthesis of Cyclohexanemethanol, α-(2-aminoethyl)-4-methyl- is another area where recent innovations have been reported. Advanced synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly useful in constructing the desired molecular framework with high precision. These advancements not only enhance the accessibility of the compound but also open new avenues for its application in diverse fields.

In conclusion, Cyclohexanemethanol, α-(2-aminoethyl)-4-methyl- (CAS No. 1510183-24-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and functional groups make it a valuable tool in pharmaceutical synthesis, catalysis, materials science, and beyond. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation and discovery in various sectors.